Cas no 897375-22-3 (Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate)
897375-22-3 structure
Product Name:Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
CAS No:897375-22-3
MF:C10H13ClN2O2
MW:228.675421476364
CID:2118554
Update Time:2023-08-04
Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-2-(1,1-dimethylethyl)-5-Pyrimidinecarboxylic acid methyl ester
- methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
- APURDRCSFCEZAJ-UHFFFAOYSA-N
- methyl 2-t-butyl-4-chloropyrimidine-5-carboxylate
- Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
-
- Inchi: 1S/C10H13ClN2O2/c1-10(2,3)9-12-5-6(7(11)13-9)8(14)15-4/h5H,1-4H3
- InChI Key: APURDRCSFCEZAJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C=NC(C(C)(C)C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- Topological Polar Surface Area: 52.1
Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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